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CAS Number: 38436-14-5

This technical guide provides a comprehensive overview of 1H,1H,2H,2H-Perfluorohexyl
bromide, a fluorinated organic compound with applications in chemical synthesis and
potentially in the development of pharmaceuticals and advanced materials. This document is
intended for researchers, scientists, and professionals in drug development who are interested
in the properties, synthesis, and applications of fluorinated building blocks.

Chemical and Physical Properties

1H,1H,2H,2H-Perfluorohexyl bromide, also known as 1-bromo-3,3,4,4,5,5,6,6,6-
nonafluorohexane, is a liquid at room temperature.[1] The presence of a nonafluorohexyl group
significantly influences its physical and chemical properties, imparting characteristics typical of
perfluorinated compounds.

Table 1: Physical and Chemical Properties of 1H,1H,2H,2H-Perfluorohexyl Bromide
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Property Value Source(s)
CAS Number 38436-14-5 [1112]
Molecular Formula CeHaBrFs [1]12]
Molecular Weight 326.99 g/mol [11[2]
Appearance Clear, colorless liquid [1]

93-94 °C, 128 °C (conflicting

Boiling Point reports) [1][3]
Density 1.721 g/mL [1]
Refractive Index 1.331 [1]
Flash Point 31°C [1]

Note on Boiling Point Discrepancy: Different sources report varying boiling points. This may be
due to measurements at different pressures or impurities. Researchers should consider
distillation to purify the material and confirm the boiling point under their specific experimental
conditions.

Synthesis

A primary route for the synthesis of 1H,1H,2H,2H-Perfluorohexyl bromide is the anti-
Markovnikov addition of hydrogen bromide (HBr) to 3,3,4,4,5,5,6,6,6-nonafluorohex-1-ene. This
reaction is typically initiated by free radicals, often generated from peroxides.[4][5][6][7]

Experimental Protocol: Synthesis via Radical Addition of
HBr

Materials:
e 3,3,4,4,5,5,6,6,6-nonafluorohex-1-ene
e Hydrogen bromide (gas or solution in acetic acid)

» Benzoyl peroxide (or another suitable radical initiator)
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e Anhydrous, non-polar solvent (e.g., hexane or heptane)

e Sodium bicarbonate solution (5% w/v)

e Anhydrous magnesium sulfate

¢ Round-bottom flask

o Reflux condenser

e Gas inlet tube

o Magnetic stirrer

e Separatory funnel

« Distillation apparatus

Procedure:

 In adry, three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer,
and a gas inlet tube, dissolve 3,3,4,4,5,5,6,6,6-nonafluorohex-1-ene in an anhydrous, non-
polar solvent.

e Add a catalytic amount of benzoyl peroxide (approximately 1-2 mol%) to the solution.

o While stirring the mixture, bubble hydrogen bromide gas through the solution or add a
solution of HBr in acetic acid dropwise. The reaction is exothermic and may require cooling
to maintain a controlled temperature.

 After the addition is complete, continue to stir the reaction mixture at room temperature for
several hours or until the reaction is complete (monitored by GC-MS or *H NMR).

» Upon completion, transfer the reaction mixture to a separatory funnel and wash with a 5%
sodium bicarbonate solution to neutralize any remaining acid.

e Wash the organic layer with water and then brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure.

e The crude product can be purified by fractional distillation to yield pure 1H,1H,2H,2H-
Perfluorohexyl bromide.

Synthesis Workflow

Reactants:
3,3,4,4,5,5,6,6,6-nonafluorohex-1-ene
Hydrogen Bromide
Radical Initiator

Radical Addition Reaction
(Anti-Markovnikov)

Aqueous Workup
(Neutralization and Washing)

Purification
(Fractional Distillation)

Product:
1H,1H,2H,2H-Perfluorohexyl Bromide

Click to download full resolution via product page
A simplified workflow for the synthesis of 1H,1H,2H,2H-Perfluorohexyl bromide.

Reactivity and Applications in Drug Development

The reactivity of 1H,1H,2H,2H-Perfluorohexyl bromide is dominated by the carbon-bromine
bond. The electron-withdrawing nature of the adjacent perfluoroalkyl chain influences the
polarity and reactivity of this bond, making it a useful building block for introducing the
1H,1H,2H,2H-perfluorohexyl moiety into other molecules.
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The incorporation of fluorinated alkyl chains into drug candidates is a well-established strategy
in medicinal chemistry to enhance pharmacokinetic and physicochemical properties.[8] The
introduction of fluorine can improve metabolic stability, increase binding affinity to target
proteins, and enhance membrane permeability.[8] Perfluoroalkylated compounds are noted for
their unique properties related to lipophilicity and conformational rigidity.[9]

1H,1H,2H,2H-Perfluorohexyl bromide can be used as an alkylating agent in nucleophilic
substitution reactions to attach the perfluorohexyl group to various substrates, such as phenols,
amines, and thiols, which are common functional groups in drug molecules.

lllustrative Experimental Protocol: Alkylation of a
Phenolic Compound

This protocol describes a general procedure for the nucleophilic substitution reaction between
1H,1H,2H,2H-Perfluorohexyl bromide and a generic phenolic compound, which is a common
step in modifying a lead compound in drug discovery.

Materials:

A phenolic lead compound (Ar-OH)

e 1H,1H,2H,2H-Perfluorohexyl bromide

o Potassium carbonate (or another suitable base)

e Anhydrous polar aprotic solvent (e.g., N,N-dimethylformamide or acetonitrile)
e Round-bottom flask

e Magnetic stirrer

e Heating mantle

e Thin-layer chromatography (TLC) plate

o Ethyl acetate

e Hexane
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 Silica gel for column chromatography

Procedure:

e To a solution of the phenolic compound in the chosen anhydrous solvent, add potassium
carbonate (typically 1.5-2 equivalents).

 Stir the mixture at room temperature for 15-30 minutes to form the phenoxide.

e Add 1H,1H,2H,2H-Perfluorohexyl bromide (typically 1.1-1.5 equivalents) to the reaction
mixture.

o Heat the reaction to an appropriate temperature (e.g., 60-80 °C) and monitor the progress by
TLC.

e Once the starting material is consumed, cool the reaction to room temperature.

« Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

e The residue can be purified by silica gel column chromatography using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexane) to afford the desired perfluoroalkoxy-
substituted product.
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Drug Development Application Workflow

Lead Compound 1H,1H,2H,2H-Perfluorohexyl Bromide
(e.g., with a phenolic -OH group) + Base

Nucleophilic Substitution
(Y EU)]

Purification
(Column Chromatography)

Modified Lead Compound
(with perfluorohexyl ether moiety)

Biological Evaluation
(e.g., potency, metabolic stability)

Click to download full resolution via product page

A general workflow for the application of 1H,1H,2H,2H-Perfluorohexyl bromide in modifying a
lead compound.

Safety and Handling

1H,1H,2H,2H-Perfluorohexyl bromide is a flammable liquid and an irritant.[2] It is important to
handle this chemical in a well-ventilated fume hood, wearing appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors
and contact with skin and eyes. In case of contact, rinse the affected area with copious
amounts of water.

Conclusion

1H,1H,2H,2H-Perfluorohexyl bromide is a valuable fluorinated building block for organic
synthesis. Its ability to introduce a perfluorohexyl moiety makes it a compound of interest for
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modifying the properties of molecules in various fields, including drug discovery. The synthetic
route via anti-Markovnikov addition of HBr to the corresponding alkene is a plausible and
scalable method for its preparation. Proper safety precautions are essential when handling this
compound. This guide provides a foundational understanding for researchers and scientists
looking to utilize 1H,1H,2H,2H-Perfluorohexyl bromide in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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